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Compound of Interest

Compound Name: Dimethyl glutamate

Cat. No.: B1329647

For researchers, scientists, and drug development professionals, ensuring safe handling of all
laboratory chemicals is paramount. This document provides crucial safety protocols and
logistical plans for the use of Dimethyl Glutamate, focusing on personal protective equipment
(PPE), operational procedures, and disposal.

Chemical and Physical Properties

A summary of the known physical and chemical properties of Dimethyl Glutamate is provided
below. This information is essential for understanding its behavior and potential hazards.

Property Data
Molecular Formula C7H13NOa « HCI
Molecular Weight 211.6 g/mol
White to off-white crystalline solid or powder.[1]
Appearance
[21[3]
B Soluble in water, ethanol, DMSO, and dimethyl
Solubility )
formamide.[2][3]
Storage Temperature -20°C[3]

Hazard Identification and GHS Classification
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While some safety data sheets (SDS) for Dimethyl DL-Glutamate (hydrochloride) state that the
substance is not classified as hazardous under the Globally Harmonized System (GHS), other
sources provide GHS hazard classifications for the L- and D-isomers, which suggest potential
hazards.[4][5] A conservative approach, assuming the potential for irritation, is recommended.

Hazard Class GHS Classification
Skin Corrosion/Irritation Category 2: Causes skin irritation.[4][5]
Serious Eye Damage/Eye Irritation Category 2A: Causes serious eye irritation.[4][5]

. . ) Category 3: May cause respiratory irritation.[4]
Specific Target Organ Toxicity (Single Exposure) 5]

Note: No specific Occupational Exposure Limits (OELS), such as Permissible Exposure Limits
(PELSs) from OSHA or Recommended Exposure Limits (RELs) from NIOSH, have been
established for Dimethyl Glutamate.[6]

Operational Plan: Safe Handling Protocol

Adherence to a strict operational protocol is critical to minimize exposure and ensure safety.

Engineering Controls

» Ventilation: Always handle Dimethyl Glutamate in a well-ventilated area. A chemical fume
hood should be used when handling the powder to avoid inhalation of dust particles.[7][8]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Dimethyl Glutamate:
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PPE Category

Specification

Eye Protection

Chemical safety goggles or a face shield should
be worn to protect against dust particles and

splashes.[6]

Hand Protection

Chemically resistant gloves (e.g., nitrile) must
be worn. Inspect gloves for any tears or

punctures before use.[9]

Body Protection

A lab coat or chemical-resistant apron should be

worn to protect the skin.[8]

Respiratory Protection

If working outside of a fume hood, or if dust
generation is likely, a NIOSH-approved

respirator for particulates is recommended.

Handling Procedures

Spill Response Protocol

Preparation: Before handling, ensure that the work area is clean and uncluttered. Have all

necessary equipment, including a chemical spill kit, readily accessible.

Weighing and Transfer: Conduct all weighing and transfer operations of the solid compound

within a chemical fume hood to minimize dust inhalation.

Solution Preparation: When dissolving the solid, add the powder slowly to the solvent to

avoid splashing.

General Hygiene: Avoid eating, drinking, or smoking in the laboratory. Wash hands

thoroughly with soap and water after handling the chemical, even if gloves were worn.[3]

In the event of a spill, follow these procedures immediately:

o Evacuate: Alert others in the immediate area and evacuate if necessary.

o Ventilate: Increase ventilation in the area of the spill, if safe to do so.
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o Contain: For a solid spill, carefully sweep or scoop up the material to avoid creating dust.[10]
[11] For a liquid spill, use an inert absorbent material.

e Clean: Clean the spill area with a damp cloth or paper towels.

o Collect Waste: Place all contaminated materials, including PPE, into a sealed, labeled
container for proper disposal.

Disposal Plan

Proper disposal of Dimethyl Glutamate and associated waste is crucial to prevent
environmental contamination and ensure regulatory compliance.

Waste Identification

o Unused Dimethyl Glutamate and any materials contaminated with it should be considered
chemical waste.

Waste Segregation and Storage

o Collect all waste in a designated, properly labeled, and sealed container.

» Store the waste container in a secure, well-ventilated area, away from incompatible
materials.

Disposal Method

» Disposal must be conducted in accordance with all federal, state, and local regulations.

» Contact your institution's Environmental Health and Safety (EHS) department for specific
disposal procedures.

e Do not dispose of Dimethyl Glutamate down the drain or in the regular trash.

Safe Handling Workflow
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Safe Handling Workflow for Dimethyl Glutamate
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Caption: Workflow for the safe handling of Dimethyl Glutamate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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